![molecular formula C9H10ClFN2 B6222993 4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride CAS No. 2758000-81-4](/img/no-structure.png)
4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride
Overview
Description
4-Fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride (FMBN) is an organic compound belonging to the class of nitriles. It is an important intermediate in the synthesis of many pharmaceuticals, such as anti-epileptic drugs, and is also used in the production of polymers. FMBN has many interesting properties that make it a useful molecule for scientific research and applications.
Scientific Research Applications
4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride is an important molecule for scientific research, as it has a wide range of potential applications. It has been used in the synthesis of anti-epileptic drugs, as well as in the production of polymers. It has also been used in the synthesis of organic compounds, such as amines, esters, and nitriles. Additionally, 4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride has been used in the synthesis of compounds with potential anti-cancer and anti-inflammatory properties.
Mechanism of Action
The mechanism of action of 4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride is not fully understood. It is believed that 4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride acts as an inhibitor of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, 4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride has been shown to interact with certain receptors, such as the serotonin receptor. This interaction may be responsible for its effects on neurotransmission.
Biochemical and Physiological Effects
4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-epileptic, anti-inflammatory, and anti-cancer properties. Additionally, it has been shown to have a calming effect on the central nervous system, as well as to reduce anxiety. It has also been shown to have an effect on the cardiovascular system, as it has been shown to reduce blood pressure.
Advantages and Limitations for Lab Experiments
4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is stable and non-toxic. Additionally, it has a wide range of potential applications, making it a versatile molecule for research. However, there are some limitations to its use in lab experiments. 4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride is not soluble in water, which can make it difficult to use in certain experiments. Additionally, it is not as widely available as some other compounds, which can make it difficult to obtain.
Future Directions
There are many potential future directions for the use of 4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride. Its anti-epileptic, anti-inflammatory, and anti-cancer properties make it a promising molecule for the development of new drugs. Additionally, its calming effect on the central nervous system and its ability to reduce blood pressure make it a potential candidate for the treatment of hypertension. Additionally, its potential applications in the synthesis of organic compounds, such as amines, esters, and nitriles, make it a valuable molecule for the development of new materials. Finally, its ability to interact with certain receptors, such as the serotonin receptor, may make it a potential candidate for the development of new therapies for neurological disorders.
Synthesis Methods
4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride can be synthesized using a variety of methods. The most common method is via a three-step synthesis involving the reaction of 4-fluorobenzonitrile with dimethylformamide, followed by the addition of methylamine and hydrochloric acid. This method yields a high yield of 4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride in a short amount of time. Another method involves the reaction of 4-fluorobenzonitrile with methylamine and hydrochloric acid, which yields a lower yield of 4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride, but is faster than the three-step method.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride involves the reaction of 4-fluoro-3-nitrobenzonitrile with methylamine followed by reduction of the resulting intermediate with a reducing agent to yield the final product.", "Starting Materials": [ "4-fluoro-3-nitrobenzonitrile", "Methylamine", "Hydrochloric acid", "Reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Step 1: Dissolve 4-fluoro-3-nitrobenzonitrile in anhydrous methanol.", "Step 2: Add methylamine hydrochloride to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter the resulting solid and wash with methanol to yield the intermediate 4-fluoro-3-[(methylamino)methyl]benzonitrile.", "Step 4: Dissolve the intermediate in a suitable solvent (e.g. ethanol) and add a reducing agent (e.g. sodium borohydride) to the reaction mixture.", "Step 5: Stir the reaction mixture at room temperature for several hours until the reduction is complete.", "Step 6: Acidify the reaction mixture with hydrochloric acid and filter the resulting solid.", "Step 7: Wash the solid with water and dry to yield the final product, 4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride." ] } | |
CAS RN |
2758000-81-4 |
Product Name |
4-fluoro-3-[(methylamino)methyl]benzonitrile hydrochloride |
Molecular Formula |
C9H10ClFN2 |
Molecular Weight |
200.6 |
Purity |
95 |
Origin of Product |
United States |
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